Cas no 1097832-10-4 (2-[3-(2-phenylethenesulfonamido)propanamido]-N-propylpropanamide)

• Product Name: 2-[3-(2-phenylethenesulfonamido)propanamido]-N-propylpropanamide
• CAS No: 1097832-10-4
• MF: C₁₇H₂₅N₃O₄S
• MW: 367.463103055954
• CID: 6262200
• PubChem ID: 45844798
• Update Time: 2025-06-11

2-[3-(2-phenylethenesulfonamido)propanamido]-N-propylpropanamide Chemical and Physical Properties

Names and Identifiers

• Z136453332
• 2-[3-(2-phenylethenesulfonamido)propanamido]-N-propylpropanamide
• EN300-26578082
• 1097832-10-4
• 2-[3-[[(E)-2-Phenylethenyl]sulfonylamino]propanoylamino]-N-propylpropanamide

• Inchi： 1S/C17H25N3O4S/c1-3-11-18-17(22)14(2)20-16(21)9-12-19-25(23,24)13-10-15-7-5-4-6-8-15/h4-8,10,13-14,19H,3,9,11-12H2,1-2H3,(H,18,22)(H,20,21)/b13-10+
• InChI Key： VDFGOQXHUJRQRQ-JLHYYAGUSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(NC(C)C(NCCC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 367.15657746g/mol
• Monoisotopic Mass: 367.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Additional information on 2-[3-(2-phenylethenesulfonamido)propanamido]-N-propylpropanamide

2-[3-(2-phenylethenesulfonamido)propanamido]-N-propylpropanamide: A Comprehensive Overview

2-[3-(2-phenylethenesulfonamido)propanamido]-N-propylpropanamide, identified by the CAS registry number 1097832-10-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate structure, has garnered attention in recent years due to its unique properties and promising research outcomes. The molecule comprises a sulfonamide group attached to a phenylethene moiety, which is further connected to a propanamide chain, ultimately terminating in a propylamine group. This structural arrangement imparts the compound with distinctive chemical reactivity and biological activity.

The synthesis of 2-[3-(2-phenylethenesulfonamido)propanamido]-N-propylpropanamide involves multi-step organic reactions, including nucleophilic substitution and amide bond formation. Recent advancements in synthetic chemistry have enabled the optimization of these processes, leading to higher yields and improved purity. Researchers have explored various solvent systems and catalysts to enhance the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of application, this compound has shown potential in the field of pharmacology. Studies suggest that it may possess anti-inflammatory and analgesic properties, making it a candidate for drug development. Preclinical trials have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, thereby reducing inflammation in experimental models. Furthermore, its sulfonamide group is known to exhibit good bioavailability, which is a critical factor for drug candidates.

Recent research has also focused on the environmental impact of 1097832-10-4. Scientists have investigated its degradation pathways under various environmental conditions, such as soil and aqueous environments. Findings indicate that the compound undergoes microbial degradation, with specific bacteria strains capable of breaking it down into non-toxic byproducts. This information is crucial for assessing its environmental safety and ensuring sustainable practices in its production and use.

The structural versatility of 2-[3-(2-phenylethenesulfonamido)propanamido]-N-propylpropanamide has also made it a valuable tool in material science. Researchers have explored its use as a precursor for advanced materials, such as polymers and surfactants. Its ability to form stable amide bonds makes it suitable for constructing high-performance materials with tailored properties.

In conclusion, 1097832-10-4, or 2-[3-(2-phenylethenesulfonamido)propanamido]-N-propylpropanamide, represents a significant advancement in organic chemistry. With ongoing research uncovering new applications and improving synthetic methods, this compound holds promise across multiple industries. Its unique structure and favorable properties make it a subject of continued interest for scientists and industry professionals alike.